Cas no 1038263-18-1 (2-amino-1-(2,4-dichlorophenyl)propan-1-ol)

2-Amino-1-(2,4-dichlorophenyl)propan-1-ol is a chiral amino alcohol derivative featuring a dichlorophenyl substituent, which confers structural versatility for applications in asymmetric synthesis and pharmaceutical intermediates. Its distinct molecular architecture, combining an amine and hydroxyl group on a propanol backbone, enables its use as a building block for ligands or catalysts in stereoselective reactions. The electron-withdrawing 2,4-dichlorophenyl group enhances stability and influences reactivity patterns, making it valuable for fine chemical transformations. This compound is typically handled under controlled conditions due to its functional group sensitivity. Suitable for research-scale applications, it offers synthetic flexibility in medicinal chemistry and organocatalysis.
2-amino-1-(2,4-dichlorophenyl)propan-1-ol structure
1038263-18-1 structure
Product Name:2-amino-1-(2,4-dichlorophenyl)propan-1-ol
CAS No:1038263-18-1
MF:C9H11Cl2NO
MW:220.095740556717
CID:5215025
PubChem ID:43209102
Update Time:2025-06-14

2-amino-1-(2,4-dichlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, α-(1-aminoethyl)-2,4-dichloro-
    • 2-amino-1-(2,4-dichlorophenyl)propan-1-ol
    • Inchi: 1S/C9H11Cl2NO/c1-5(12)9(13)7-3-2-6(10)4-8(7)11/h2-5,9,13H,12H2,1H3
    • InChI Key: MJRZLMVDAYXNBF-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(Cl)=CC=1Cl)(O)C(N)C

2-amino-1-(2,4-dichlorophenyl)propan-1-ol Pricemore >>

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Additional information on 2-amino-1-(2,4-dichlorophenyl)propan-1-ol

Comprehensive Overview of 2-amino-1-(2,4-dichlorophenyl)propan-1-ol (CAS No. 1038263-18-1)

2-amino-1-(2,4-dichlorophenyl)propan-1-ol (CAS No. 1038263-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its amino and dichlorophenyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals often search for terms like "2-amino-1-(2,4-dichlorophenyl)propan-1-ol synthesis", "CAS 1038263-18-1 applications", and "dichlorophenyl derivatives in drug development", reflecting its relevance in modern scientific inquiries.

The molecular structure of 2-amino-1-(2,4-dichlorophenyl)propan-1-ol features a propanol backbone substituted with an amino group and a 2,4-dichlorophenyl ring. This configuration imparts distinct physicochemical properties, making it a valuable building block in medicinal chemistry. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods, with searches like "eco-friendly synthesis of 2-amino-1-(2,4-dichlorophenyl)propan-1-ol" becoming increasingly common. The compound's potential applications in central nervous system (CNS) drug design and enzyme inhibition studies further elevate its importance.

From a technical perspective, CAS 1038263-18-1 exhibits moderate solubility in polar solvents, which is a key consideration for its use in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are frequently employed to characterize this compound, as evidenced by search queries like "analytical methods for 2-amino-1-(2,4-dichlorophenyl)propan-1-ol". Its stability under varying pH conditions and thermal profiles are also subjects of ongoing research, particularly in the context of drug formulation and material science.

The growing demand for high-purity intermediates in the pharmaceutical industry has positioned 2-amino-1-(2,4-dichlorophenyl)propan-1-ol as a compound of strategic importance. Discussions around scalable synthesis routes and cost-effective production dominate industry forums, with keywords like "bulk suppliers of CAS 1038263-18-1" and "GMP-grade 2-amino-1-(2,4-dichlorophenyl)propan-1-ol" frequently appearing in search engines. Additionally, its role in the development of novel therapeutic agents aligns with the broader focus on precision medicine and targeted drug delivery systems.

In conclusion, 2-amino-1-(2,4-dichlorophenyl)propan-1-ol (CAS No. 1038263-18-1) represents a versatile and scientifically significant compound with wide-ranging applications. Its integration into cutting-edge research areas such as bioactive molecule design and catalysis underscores its enduring relevance. As the scientific community continues to explore its potential, queries like "latest research on dichlorophenyl amino alcohols" and "future directions for CAS 1038263-18-1" will likely drive further innovation and discovery in this field.

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